Cas no 906564-59-8 (Propargyl-C2-NHS ester)

• Product Name: Propargyl-C2-NHS ester
• CAS No: 906564-59-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD28898858
• CID: 2601970
• PubChem ID: 59805478
• Update Time: 2025-06-08

Propargyl-C2-NHS ester Chemical and Physical Properties

Names and Identifiers

• 5-hexynoic NHS ester
• Propargyl-C2-NHS ester
• 5-Hexynoic Acid-NHS Ester
• 2,5-Pyrrolidinedione, 1-[(1-oxo-5-hexynyl)oxy]- (9CI)
• 2,5-Dioxopyrrolidin-1-yl hex-5-ynoate
• 5-Hexynoic acid N-hydroxysuccinimide ester
• N-Succinimidyl 5-hexynoate
• HY-126512
• Alkyne NHS ester (hexynoic acid NHS ester)
• R01-0002
• MFCD28898858
• 5-Hexynoic acid, 2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) hex-5-ynoate
• Hex-5-ynoic acid 2,5-dioxo-pyrrolidin-1-yl ester
• 906564-59-8
• MS-23146
• SCHEMBL1700762
• 5-HexynoicNHSEster
• F71730
• PD125939
• 5-hexynoic acid NHS ester
• AKOS032946545
• 5-exynoic acid NHS ester
• BP-24461
• CS-0105050

• MDL： MFCD28898858
• Inchi： 1S/C10H11NO4/c1-2-3-4-5-10(14)15-11-8(12)6-7-9(11)13/h1H,3-7H2
• InChI Key： CXSSWEBEHUYETJ-UHFFFAOYSA-N
• SMILES： O(C(CCCC#C)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: 0.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 314.7±44.0 °C at 760 mmHg
• Flash Point: 144.1±28.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Propargyl-C2-NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on Propargyl-C2-NHS ester

Professional Introduction to Propargyl-C2-NHS Ester (CAS No. 906564-59-8)

Propargyl-C2-NHS ester, chemically designated as propargyl carbamate, is a specialized reagent widely utilized in the field of bioconjugation and pharmaceutical research. With a CAS number of 906564-59-8, this compound has garnered significant attention due to its unique chemical properties and versatile applications. The NHS ester functionality renders it highly reactive, making it an indispensable tool for the synthesis of antibodies, peptides, and other biomolecules.

The reactivity of Propargyl-C2-NHS ester stems from its ability to undergo facile amide bond formation with primary amines. This property is particularly valuable in the development of targeted therapeutics, where site-specific modifications are crucial for enhancing drug efficacy and minimizing side effects. Recent advancements in drug design have highlighted the importance of such reagents in creating novel bioconjugates that exhibit improved pharmacokinetic profiles.

In the realm of academic research, Propargyl-C2-NHS ester has been employed in various innovative studies. For instance, researchers have leveraged its reactivity to develop novel probes for imaging applications. These probes, when coupled with fluorescent tags or radionuclides, offer unprecedented insights into biological processes at the molecular level. The ability to precisely modify biomolecules with this compound has opened new avenues in diagnostic chemistry and disease modeling.

The pharmaceutical industry has also embraced Propargyl-C2-NHS ester for its role in antibody-drug conjugate (ADC) development. ADCs represent a cutting-edge class of therapeutics that combine the precision of monoclonal antibodies with the potency of small molecule drugs. The use of this reagent ensures stable and efficient coupling between the antibody moiety and the cytotoxic payload, thereby enhancing the overall therapeutic efficacy. Several clinical trials are currently underway, evaluating the potential of ADCs conjugated using Propargyl-C2-NHS ester.

Beyond its applications in therapeutics, Propargyl-C2-NHS ester has found utility in material science and nanotechnology. Its ability to functionalize surfaces and nanoparticles has enabled the development of advanced materials with tailored properties. These materials are being explored for applications ranging from drug delivery systems to smart sensors, demonstrating the broad versatility of this compound.

The synthesis and handling of Propargyl-C2-NHS ester require meticulous attention to detail to ensure optimal performance. Industrial manufacturers adhere to stringent quality control measures to guarantee purity and consistency. This commitment to quality is reflected in the growing adoption of this reagent by research institutions and pharmaceutical companies worldwide.

Looking ahead, the future prospects for Propargyl-C2-NHS ester are promising. Ongoing research is focused on expanding its applications into emerging fields such as gene therapy and regenerative medicine. The development of novel bioconjugation strategies will continue to drive demand for this versatile reagent, solidifying its position as a cornerstone in modern chemical biology.